Cas no 14774-66-4 (Furo[2,3-d]pyrimidin-4-amine, 6-(4-methoxyphenyl)-5-phenyl-)

• Product Name: Furo[2,3-d]pyrimidin-4-amine, 6-(4-methoxyphenyl)-5-phenyl-
• CAS No: 14774-66-4
• MF: C₁₉H₁₅N₃O₂
• MW: 317.341304063797
• CID: 1319198
• PubChem ID: 2223459
• Update Time: 2025-04-20

Furo[2,3-d]pyrimidin-4-amine, 6-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidin-4-amine, 6-(4-methoxyphenyl)-5-phenyl-
• 6-(4-methoxyphenyl)-5-phenylfuro[2,3-d]pyrimidin-4-amine
• BDBM78601
• AKOS005419209
• SR-01000288438
• 14774-66-4
• cid_2223459
• MLS-0104531.0001
• HMS2399G05
• [6-(4-methoxyphenyl)-5-phenyl-furo[2,3-d]pyrimidin-4-yl]amine
• MLS000537400
• SMR000143838
• 6-(4-methoxyphenyl)-5-phenyl-furo[2,3-d]pyrimidin-4-amine
• CHEMBL1532960
• STK221461
• 6-(4-methoxyphenyl)-5-phenyl-4-furo[2,3-d]pyrimidinamine
• SCHEMBL12355051
• DTXSID20367061
• SR-01000288438-1

• Inchi： 1S/C19H15N3O2/c1-23-14-9-7-13(8-10-14)17-15(12-5-3-2-4-6-12)16-18(20)21-11-22-19(16)24-17/h2-11H,1H3,(H2,20,21,22)
• InChI Key： FXZGACQGWCUFQC-UHFFFAOYSA-N
• SMILES： O1C2C(=C(N)N=CN=2)C(C2C=CC=CC=2)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 317.11655
• Monoisotopic Mass: 317.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.17